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Compound of Interest |

Compound Name: ASTRAZONE RED
CAS No.: 14097-03-1
Cat. No.: B078886
. J

Introduction: The Versatility of Basic Violet 7 in
Scientific Research

Basic Violet 7, also known by its Colour Index name C.I. 48020, is a cationic methine dye with
the chemical formula C24H30CIlzN2 and a molecular weight of approximately 417.41 g/mol .[1][2]
[3] This vibrant, red-light purple compound is a valuable tool in various scientific disciplines,
particularly in cell biology and drug discovery. Its primary application lies in its ability to stain
cells, which has been effectively harnessed for cytotoxicity assays and in high-throughput
screening (HTS) to assess cell viability.[4][5] The fundamental principle behind its utility in
these assays is its capacity to bind to the negatively charged molecules within a cell, such as
nucleic acids and proteins.[6] In viable, adherent cells, the amount of dye taken up is
proportional to the cell number, providing a straightforward and quantifiable measure of cell
populations.

This comprehensive guide provides detailed protocols and technical insights for the
preparation, handling, and quality control of Basic Violet 7 stock solutions, tailored for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Basic Violet 7 is paramount for
its effective use in the laboratory.
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Property Value Source(s)
Chemical Name C.l. Basic Violet 7 [1]

CAS Number 6441-82-3 [1][7]
Molecular Formula C24H30CI2Nz2 [11[2]
Molecular Weight 417.41 g/mol [1112]
Appearance S;ic:lipgor::l ;):rrple to deep blue (7]
Water Solubility (20°C) 10 g/L [1112]

Amax (in Water) ~590 nm

Safety and Handling: A Prerequisite for Safe
Laboratory Practice

As with any chemical reagent, adherence to strict safety protocols is non-negotiable when
handling Basic Violet 7.

Hazard Identification

Basic Violet 7 is classified as harmful to aquatic life with long-lasting effects. It is crucial to
prevent its release into the environment. While not classified as acutely toxic, it may cause
irritation to the skin, eyes, and respiratory tract upon contact or inhalation.

Personal Protective Equipment (PPE)

When handling Basic Violet 7 powder or solutions, the following PPE is mandatory:
e Lab Coat: To protect from splashes and spills.
o Safety Goggles: To shield the eyes from contact.

e Gloves: To prevent skin contact.

Handling and Storage
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e Ventilation: Work in a well-ventilated area or under a chemical fume hood, especially when
handling the powder, to minimize inhalation.

o Storage: Store Basic Violet 7 in a tightly sealed container in a cool, dry, and dark place. It is
sensitive to light, and prolonged exposure can lead to degradation.

» Disposal: Dispose of Basic Violet 7 waste and contaminated materials in accordance with
local, state, and federal regulations. Avoid disposing of it down the drain.

Protocol for the Preparation of a 10 mg/mL Basic
Violet 7 Stock Solution in DMSO

This protocol details the preparation of a high-concentration stock solution, which can be
further diluted to desired working concentrations for various assays. Dimethyl sulfoxide
(DMSO) is often the solvent of choice for preparing concentrated stock solutions of organic
compounds for use in cell-based assays due to its high solvating power and compatibility with
most cell culture media at low final concentrations.

Materials

e Basic Violet 7 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)
o Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance

« Sterile, light-blocking storage vials

Step-by-Step Procedure

* Weighing the Powder: In a designated weighing area, carefully weigh out the desired amount
of Basic Violet 7 powder using a calibrated analytical balance. For example, to prepare 10
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mL of a 10 mg/mL solution, weigh 100 mg of the powder.

e Solvent Addition: Transfer the weighed powder into a sterile conical tube. Add the required
volume of anhydrous DMSO. For the example above, add 10 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex the mixture vigorously for 1-2 minutes. Visual
inspection should indicate if the powder has dissolved.

e Sonication (Optional): If the powder does not fully dissolve with vortexing, place the tube in a
sonicator bath for 5-10 minutes. This can aid in the dissolution of less soluble particles.

 Sterilization (Optional but Recommended): While DMSO is a harsh solvent for most
microorganisms, for sensitive cell culture applications, filtering the stock solution through a
0.22 um DMSO-compatible syringe filter can ensure sterility.

» Aliquoting and Storage: Aliquot the stock solution into smaller, sterile, light-blocking vials to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage. A study
on the stability of compounds in DMSO suggests that storage at -20°C is preferable to room
temperature to minimize degradation.[8]

Experimental Workflow for Stock Solution
Preparation

Caption: Workflow for preparing a Basic Violet 7 stock solution.

Quality Control of the Stock Solution

Ensuring the quality and accurate concentration of your Basic Violet 7 stock solution is critical
for the reproducibility of your experimental results.

Spectrophotometric Analysis

The concentration of the stock solution can be verified using a UV-Visible spectrophotometer.

 Dilution: Prepare a dilution of your stock solution in the same solvent (e.g., DMSO) to bring
the absorbance within the linear range of the spectrophotometer (typically 0.1 - 1.0).
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» Measurement: Measure the absorbance of the diluted solution at the maximum absorption
wavelength (Amax). While the Amax in water is around 590 nm, it is advisable to perform a
spectral scan to determine the precise Amax in the solvent used for the stock solution.[9]

» Concentration Calculation: Use the Beer-Lambert law to calculate the concentration:
A=¢gbc
Where:
o Ais the absorbance

o ¢ (epsilon) is the molar extinction coefficient (a constant for a given substance at a specific
wavelength)

o b is the path length of the cuvette (typically 1 cm)
o cis the concentration in mol/L

Note: A reliable molar extinction coefficient for Basic Violet 7 is not readily available in the
literature. Therefore, it is recommended to create a standard curve with accurately weighed
samples to determine the relationship between absorbance and concentration for your
specific batch of the dye.

Applications in Drug Discovery and Development

Basic Violet 7 is a valuable tool in the early stages of drug discovery, particularly in high-
throughput screening (HTS) for identifying cytotoxic compounds.

Cytotoxicity Assays

The principle of the Basic Violet 7 cytotoxicity assay is based on the staining of viable, adherent
cells. After treatment with a test compound, dead cells detach from the culture plate and are
washed away. The remaining adherent cells are then stained with Basic Violet 7. The amount
of dye retained is proportional to the number of viable cells.

Protocol for a 96-Well Plate Cytotoxicity Assay

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.chemodex.com/products/crystal-violet/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Seeding: Seed adherent cells into a 96-well plate at a predetermined density and allow
them to attach overnight.

Compound Treatment: Treat the cells with serial dilutions of the test compounds for the
desired duration (e.g., 24, 48, or 72 hours). Include appropriate controls (e.g., vehicle
control, positive control for cytotoxicity).

Washing: Gently wash the cells with phosphate-buffered saline (PBS) to remove dead,
detached cells and residual media.

Fixation: Fix the remaining cells with a suitable fixative, such as 4% paraformaldehyde or
methanol.

Staining: Add a working solution of Basic Violet 7 (e.g., 0.1% w/v in water) to each well and
incubate at room temperature.

Washing: Wash the wells extensively with water to remove excess, unbound dye.

Solubilization: Solubilize the bound dye by adding a solubilizing agent, such as 10% acetic
acid or a solution of 1% SDS in PBS, to each well.

Absorbance Reading: Measure the absorbance of the solubilized dye at its Amax (around
590 nm) using a microplate reader.

Logical Relationship in Cytotoxicity Assay

(Compcund Treatmenl)—b((:e\l Response) (Basic Violet 7 Slaining)—b(/\bsorbance Measurement HQuantiﬂcalion of Cell Vlabl\ily)
Die Washed Away ‘
Dead Cells | Detached |-----—-—---——-————————

Click to download full resolution via product page

Caption: The logical flow of a Basic Violet 7 cytotoxicity assay.
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Troubleshooting Common Issues

Issue Possible Cause(s) Suggested Solution(s)

- Increase the number and

] o - Incomplete washing- Dye vigor of washing steps.- Filter
High background staining o o i
precipitation the staining solution before
use.

- Ensure a single-cell

- Uneven cell seeding- Edge suspension before seeding.-
Inconsistent results effects in the microplate- Avoid using the outer wells of
Inaccurate pipetting the plate or fill them with PBS.-

Calibrate pipettes regularly.

- Optimize cell seeding
) - Low cell number- Insufficient density.- Increase the
Low signal o ) o )
staining time incubation time with the

staining solution.

Conclusion

The preparation of a high-quality Basic Violet 7 stock solution is a fundamental step for its
successful application in research and drug development. By following the detailed protocols
and adhering to the safety and quality control measures outlined in this guide, researchers can
ensure the reliability and reproducibility of their experimental data. The versatility of Basic Violet
7 in cytotoxicity and cell viability assays makes it an indispensable tool for advancing our
understanding of cellular processes and for the discovery of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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